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Compound of Interest

Compound Name: ICCB-19 hydrochloride

Cat. No.: B1381050

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of ICCB-19 hydrochloride, a TRADD (TNFRSF1A Associated Via Death
Domain) inhibitor. Adherence to these guidelines is crucial for ensuring the stability, and activity
of the compound for reproducible experimental results.

Compound Information
e Compound Name: ICCB-19 hydrochloride

CAS Number: 1803605-68-6[1][2][3]

Molecular Formula: C12H22CIN3OS[1]

Molecular Weight: 291.84 g/mol [1][2][3]

Appearance: White to beige powder

Purity: 298% (HPLC)

Mechanism of Action

ICCB-19 hydrochloride is an inhibitor of TRADD, binding to its N-terminal domain and
disrupting its interaction with TRAF2.[1][4] This indirectly inhibits RIPK1 kinase activity.[1][4][5]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1381050?utm_src=pdf-interest
https://www.benchchem.com/product/b1381050?utm_src=pdf-body
https://www.benchchem.com/product/b1381050?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-138779/ICCB-19-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/datasheet/iccb-19-hydrochloride-S607802-DataSheet.html
https://www.selleck.cn/datasheet/iccb-19-hydrochloride-S607802-DataSheet.pdf
https://file.medchemexpress.com/batch_PDF/HY-138779/ICCB-19-hydrochloride-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-138779/ICCB-19-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/datasheet/iccb-19-hydrochloride-S607802-DataSheet.html
https://www.selleck.cn/datasheet/iccb-19-hydrochloride-S607802-DataSheet.pdf
https://www.benchchem.com/product/b1381050?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-138779/ICCB-19-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/iccb-19-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-138779/ICCB-19-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/iccb-19-hydrochloride.html
https://www.dcchemicals.com/product_show-iccb-19-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1381050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

It is also known to be an effective inducer of autophagy.[1][4][5][6] In cellular assays, it has
been shown to inhibit RIPK1-dependent apoptosis and Bortezomib-induced apoptosis with an
ICso of approximately 1 uM.[1][4] A concentration of 10 uM has been effectively used to
promote autophagy in cells.[1][2][4]

The signaling pathway affected by ICCB-19 hydrochloride is illustrated below.
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1. Weigh ICCB-19 HCI

:

2. Calculate required
DMSO volume

:

3. Add DMSO to powder

:

4. Vortex to dissolve

:

5. Aliquot stock solution

:

6. Store at -20°C or -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for ICCB-19
Hydrochloride Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1381050#how-to-prepare-iccb-19-hydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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